Mechanism of action of Methyl 4-chloro-2-(methylamino)benzoate derivatives
Mechanism of action of Methyl 4-chloro-2-(methylamino)benzoate derivatives
An In-Depth Technical Guide to the Proposed Mechanism of Action of Methyl 4-chloro-2-(methylamino)benzoate Derivatives
Executive Summary
The exploration of novel small molecules for therapeutic intervention remains a cornerstone of modern drug discovery. Within this landscape, substituted benzoates represent a privileged scaffold, demonstrating a wide array of biological activities. This technical guide focuses on the derivatives of Methyl 4-chloro-2-(methylamino)benzoate, a chemical class with significant therapeutic potential, particularly in oncology. Due to the nascent stage of research on this specific scaffold, this document synthesizes evidence from structurally analogous compounds to propose and detail the most probable mechanisms of action. We present a primary hypothesis centered on the inhibition of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase, a well-validated cancer target. A secondary potential mechanism, the disruption of tubulin polymerization, is also explored. This guide is intended for researchers, scientists, and drug development professionals, providing a robust framework for initiating and advancing research into this promising class of molecules. It is structured to offer not just a summary of potential actions, but a causal explanation of the experimental methodologies required to validate these hypotheses, thereby ensuring scientific integrity and fostering further investigation.
Introduction to the Methyl 4-chloro-2-(methylamino)benzoate Scaffold
The Methyl 4-chloro-2-(methylamino)benzoate core structure is characterized by a benzene ring substituted with a chloro group, a methylamino group, and a methyl ester. This arrangement of functional groups provides a unique electronic and steric profile, making it a compelling candidate for interaction with various biological targets. The presence of the chloro- and amino- groups is particularly noteworthy, as these moieties are prevalent in numerous approved drugs and clinical candidates, often contributing to enhanced binding affinity and metabolic stability. While direct mechanistic studies on this specific scaffold are limited, a wealth of data from closely related 4-aminobenzoate and chloro-aromatic compounds allows for the formulation of well-grounded hypotheses regarding its biological activity.
Primary Proposed Mechanism: Inhibition of EGFR Tyrosine Kinase
The most compelling proposed mechanism of action for Methyl 4-chloro-2-(methylamino)benzoate derivatives is the inhibition of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase. EGFR is a transmembrane protein that plays a critical role in regulating cell proliferation, survival, and differentiation.[1] Its aberrant activation through mutation or overexpression is a key driver in the pathogenesis of numerous cancers, making it a prime therapeutic target.[1][2]
Rationale from Structurally Related Compounds
Evidence supporting this hypothesis comes from studies on analogous structures. For instance, a series of novel 4-amino-3-chloro benzoate ester derivatives have been synthesized and identified as potent inhibitors of EGFR tyrosine kinase.[3][4] These compounds demonstrated significant anti-proliferative properties in various cancer cell lines. In silico docking studies revealed that these derivatives likely occupy the ATP-binding site of the EGFR kinase domain, a common mechanism for small-molecule kinase inhibitors.[3] The core aminobenzoic acid scaffold is crucial for this interaction. Furthermore, 2-amino-4-fluorobenzoic acid is a known key precursor in the synthesis of irreversible EGFR inhibitors like Dacomitinib and Afatinib, highlighting the suitability of this chemical motif for targeting EGFR.[5]
Proposed Molecular Interactions and Downstream Effects
Inhibition of EGFR by a Methyl 4-chloro-2-(methylamino)benzoate derivative would block the autophosphorylation of the receptor's tyrosine residues, thereby preventing the activation of downstream signaling cascades, primarily the RAS/RAF/MEK/ERK (MAPK) and PI3K/AKT pathways. This blockade of pro-survival and proliferative signals is expected to induce apoptosis (programmed cell death). Studies on related 4-amino-3-chloro benzoate derivatives have confirmed that EGFR inhibition leads to the activation of executioner caspases, specifically caspase-3 and caspase-8, triggering the extrinsic apoptotic pathway.[3][4]
Experimental Protocols for Mechanistic Validation
To rigorously test the proposed mechanisms of action, a systematic series of in vitro experiments is required. The following protocols provide a self-validating workflow to elucidate the primary biological activity of Methyl 4-chloro-2-(methylamino)benzoate derivatives.
Protocol 1: In Vitro EGFR Kinase Inhibition Assay
Objective: To directly measure the inhibitory effect of the test compounds on the enzymatic activity of the EGFR kinase domain. A time-resolved fluorescence resonance energy transfer (TR-FRET) assay is a robust method. [6] Methodology:
-
Reagent Preparation:
-
Prepare kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20). [6] * Dilute recombinant human EGFR kinase (wild-type or mutant) to the working concentration (e.g., 5 nM) in kinase buffer. [7] * Prepare a substrate solution containing a biotinylated peptide substrate (e.g., 5 µM Y12-Sox) and ATP (e.g., 15 µM) in kinase buffer. [7] * Prepare serial dilutions of the test compound in DMSO, followed by a final dilution in kinase buffer.
-
-
Assay Procedure:
-
Add 2.5 µL of the compound dilution to the wells of a low-volume 384-well plate.
-
Add 2.5 µL of the EGFR enzyme solution to each well and pre-incubate for 15-30 minutes at room temperature. [6][7] * Initiate the kinase reaction by adding 5 µL of the substrate/ATP solution.
-
Incubate for 60-120 minutes at room temperature. [7]3. Detection:
-
Stop the reaction and add detection reagents (e.g., Europium-labeled anti-phosphotyrosine antibody and Streptavidin-Allophycocyanin).
-
Incubate for 60 minutes at room temperature.
-
Read the plate on a TR-FRET compatible plate reader.
-
-
Data Analysis:
-
Calculate the percentage of inhibition relative to DMSO controls.
-
Plot the percentage inhibition versus the logarithm of the compound concentration and fit the data using a four-parameter logistic equation to determine the IC₅₀ value.
-
Protocol 2: Caspase-3/8 Activity Assay
Objective: To quantify the induction of apoptosis by measuring the activity of executioner caspase-3 and initiator caspase-8 in compound-treated cells.
Methodology:
-
Cell Culture and Treatment:
-
Plate cancer cells (e.g., A549, HepG2) in a 96-well plate and allow them to adhere overnight. [3] * Treat cells with serial dilutions of the test compound for a specified time (e.g., 24 or 48 hours). Include a positive control (e.g., staurosporine) and a vehicle control (DMSO).
-
-
Cell Lysis:
-
Centrifuge the plate, remove the medium, and wash the cells with ice-cold PBS.
-
Add 50 µL of chilled cell lysis buffer to each well and incubate on ice for 15-20 minutes. [8] * Centrifuge the lysate at high speed (e.g., 16,000 x g) for 10-15 minutes at 4°C. [8]3. Enzymatic Reaction (Colorimetric):
-
Transfer 10-50 µg of protein from each lysate supernatant to a new 96-well plate.
-
Prepare a reaction mixture containing 2X reaction buffer and a specific colorimetric substrate (e.g., DEVD-pNA for caspase-3, IETD-pNA for caspase-8). [9] * Add the reaction mixture to each lysate sample.
-
Incubate at 37°C for 1-2 hours. [9][10]4. Data Acquisition and Analysis:
-
Measure the absorbance at 405 nm using a microplate reader. [9][10] * Calculate the fold-increase in caspase activity relative to the vehicle-treated control cells.
-
Protocol 3: Cell Cycle Analysis by Flow Cytometry
Objective: To determine the effect of the test compounds on cell cycle progression, specifically to identify a G2/M arrest characteristic of tubulin inhibitors.
Methodology:
-
Cell Culture and Treatment:
-
Culture cells (e.g., HeLa, MCF-7) and treat with the test compound at various concentrations (e.g., 0.5x, 1x, and 2x the GI₅₀ value) for 24 hours.
-
-
Cell Harvesting and Fixation:
-
Harvest cells by trypsinization, collect them by centrifugation (300 x g, 5 min), and wash with PBS.
-
Fix the cells by resuspending the pellet in ice-cold 70% ethanol while vortexing gently. [11] * Incubate at -20°C for at least 2 hours. [11]3. Staining:
-
Centrifuge the fixed cells to remove ethanol and wash with PBS.
-
Resuspend the cell pellet in a staining solution containing Propidium Iodide (PI) and RNase A. [12]PI is a fluorescent intercalating agent that binds to DNA, and RNase A is included to prevent staining of double-stranded RNA. [12] * Incubate in the dark at room temperature for 20-30 minutes.
-
-
Flow Cytometry and Data Analysis:
-
Analyze the stained cells using a flow cytometer, exciting with a 488 nm laser and collecting fluorescence in the appropriate channel (e.g., PE or PerCP).
-
Generate a DNA content histogram.
-
Use cell cycle analysis software (e.g., ModFit) to de-convolute the histogram and quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle. [13]An accumulation of cells in the G2/M peak compared to the control indicates cell cycle arrest at this stage.
-
Data Presentation and Interpretation
Quantitative data from the validation experiments should be summarized in clear, structured tables to facilitate comparison and interpretation.
Table 1: Biological Activity of Representative Aminobenzoate Derivatives
| Compound ID | Target | IC₅₀ (nM)a | A549 GI₅₀ (µM)b | HCT-116 GI₅₀ (µM)b |
|---|---|---|---|---|
| Derivative N5a [3] | EGFR | 120 | 0.8 | 1.1 |
| Erlotinib [3] | EGFR | 50 | 1.2 | 1.5 |
| Compound 7i [14] | EGFR | 17.3 | 2.25 | N/A |
| Gefitinib [14] | EGFR | 25.4 | 5.31 | N/A |
| Hypothetical Derivative X | EGFR | TBD | TBD | TBD |
| Hypothetical Derivative Y | Tubulin | TBD | TBD | TBD |
aIC₅₀: Half-maximal inhibitory concentration from in vitro kinase assays. bGI₅₀: Half-maximal growth inhibition concentration from cellular viability assays. N/A: Not Available; TBD: To Be Determined.
An increase in the percentage of cells in the G2/M phase, as determined by flow cytometry, would strongly support the tubulin inhibition hypothesis. Conversely, potent low-nanomolar inhibition in an EGFR kinase assay coupled with a corresponding induction of caspase activity in EGFR-dependent cell lines would provide compelling evidence for the EGFR inhibition mechanism.
Conclusion
The Methyl 4-chloro-2-(methylamino)benzoate scaffold represents a promising starting point for the development of novel therapeutic agents. Based on robust evidence from structurally related compounds, the primary proposed mechanism of action is the inhibition of EGFR tyrosine kinase, leading to apoptosis. A secondary, plausible mechanism involves the disruption of microtubule dynamics through the inhibition of tubulin polymerization, resulting in G2/M cell cycle arrest. The experimental workflows detailed in this guide provide a clear and scientifically rigorous path to validate these hypotheses and elucidate the precise molecular pharmacology of this chemical series. Further investigation into these derivatives is highly warranted and has the potential to yield novel candidates for anticancer therapy.
References
-
Abd Al Rahim, N. A., Mahmood, A. A. R., Tahtamouni, L. H., AlSakhen, M. F., Yasin, S. R., & Saleh, A. M. (2024). New 4-amino-3-chloro benzoate ester derivatives as EGFR inhibitors: synthesis, in silico and biological analyses. Future Medicinal Chemistry, 16(24), 2647-2662. [Link]
-
Al-Keilani, M. S., Al-Kaissi, E., Al-Hiari, Y. M., & El-Abadelah, M. M. (2025). Synthesis, EGFR inhibitors, Crystal Structure, and Molecular Docking of 2-Amino-6-methoxy-4-(2-bromophenyl)-4H-benzo [h]chromene-3-carbonitrile. Molecules, 30(22), 1-18. [Link]
-
Özdemir, A., & İdil, O. (2025). Experimental System Design and Modelling of EGFR Extracellular Domain and Its Mutant Binding to Antibody Interacting Partner. International Journal of Molecular Sciences, 26(8), 6893. [Link]
-
Akhtar, M. J., Al-Masoudi, N. A., & Khan, A. A. (2022). A Review of the Recent Developments of Molecular Hybrids Targeting Tubulin Polymerization. Molecules, 27(11), 3594. [Link]
-
The Royal Society of Chemistry. (n.d.). Methods EGFR Biochemical Assays The protocol used for the continuous-read kinase assays to measure inherent potency of compounds. Retrieved from [Link]
-
Abd Al Rahim, N. A., et al. (2024). New 4-amino-3-chloro benzoate ester derivatives as EGFR inhibitors: synthesis, in silico and biological analyses. PubMed. [Link]
-
NIH National Center for Biotechnology Information. (n.d.). Caspase Protocols in Mice - PMC. Retrieved from [Link]
-
Jampilek, J., & Kralova, K. (2015). Investigating Spectrum of Biological Activity of 4- and 5-Chloro-2-hydroxy-N-[2-(arylamino)-1-alkyl-2-oxoethyl]benzamides. Molecules, 20(8), 13780-13803. [Link]
-
NIH National Center for Biotechnology Information. (n.d.). Assaying cell cycle status using flow cytometry - PMC. Retrieved from [Link]
-
MP Biomedicals. (n.d.). Caspase 3 Activity Assay Kit. Retrieved from [Link]
-
Royal Society of Chemistry. (n.d.). Discovery of novel tubulin polymerization inhibitors by utilizing 3D-QSAR, molecular docking and molecular dynamics simulation. Retrieved from [Link]
-
ResearchGate. (2025). Methyl Benzoate as a Promising, Environmentally Safe Insecticide: Current Status and Future Perspectives. Retrieved from [Link]
-
MDPI. (2026). Discovery of New Quinazolinone and Benzimidazole Analogs as Tubulin Polymerization Inhibitors with Potent Anticancer Activities. Retrieved from [Link]
-
NIH National Center for Biotechnology Information. (2025). Structure–Activity Relationships of Inactive‐Conformation Binding EGFR Inhibitors: Linking the ATP and Allosteric Pockets - PMC. Retrieved from [Link]
-
Appchem. (n.d.). Methyl 2-chloro-4-(methylamino)benzoate. Retrieved from [Link]
-
Frontiers. (2021). Discovery of Potent EGFR Inhibitors With 6-Arylureido-4-anilinoquinazoline Derivatives. Retrieved from [Link]
-
ResearchGate. (2023). Structure–Activity Relationship Studies Based on Quinazoline Derivatives as EGFR Kinase Inhibitors (2017–Present). Retrieved from [Link]
-
PubMed. (2021). A novel series of benzothiazepine derivatives as tubulin polymerization inhibitors with anti-tumor potency. Retrieved from [Link]
-
ResearchGate. (2022). Guidelines for HTRF technology in EGFR kinase assay. Retrieved from [Link]
-
Drug, Design, Development and Therapy. (2025). Design and synthesis of novel EGFR kinase inhibitors for the treatment. Retrieved from [Link]
-
Encyclopedia.pub. (2022). Molecular Hybrids Targeting Tubulin Polymerization. Retrieved from [Link]
- Google Patents. (n.d.). CN106565509A - Preparation method of 2-amino-4-methylamino methyl benzoate hydrochloride.
-
Creative Bioarray. (n.d.). Caspase Activity Assay. Retrieved from [Link]
-
Luminex Corporation. (n.d.). Muse™ EGFR-RTK Activation Dual Detection Kit User's Guide. Retrieved from [Link]
Sources
- 1. mdpi.com [mdpi.com]
- 2. Experimental System Design and Modelling of EGFR Extracellular Domain and Its Mutant Binding to Antibody Interacting Partner - PMC [pmc.ncbi.nlm.nih.gov]
- 3. New 4-amino-3-chloro benzoate ester derivatives as EGFR inhibitors: synthesis, in silico and biological analyses - PMC [pmc.ncbi.nlm.nih.gov]
- 4. New 4-amino-3-chloro benzoate ester derivatives as EGFR inhibitors: synthesis, in silico and biological analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. pdf.benchchem.com [pdf.benchchem.com]
- 6. benchchem.com [benchchem.com]
- 7. rsc.org [rsc.org]
- 8. sigmaaldrich.com [sigmaaldrich.com]
- 9. mpbio.com [mpbio.com]
- 10. creative-bioarray.com [creative-bioarray.com]
- 11. Assaying cell cycle status using flow cytometry - PMC [pmc.ncbi.nlm.nih.gov]
- 12. Flow cytometry with PI staining | Abcam [abcam.com]
- 13. Flow Cytometry Protocol [sigmaaldrich.com]
- 14. Frontiers | Discovery of Potent EGFR Inhibitors With 6-Arylureido-4-anilinoquinazoline Derivatives [frontiersin.org]
